Cas no 1806839-00-8 (3-Bromo-2-chloro-4-fluorobenzoic acid)

• Product Name: 3-Bromo-2-chloro-4-fluorobenzoic acid
• CAS No: 1806839-00-8
• MF: C₇H₃BrClFO₂
• MW: 253.452924013138
• MDL: MFCD28733904
• CID: 4970418
• Update Time: 2025-10-05

3-Bromo-2-chloro-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-4-fluorobenzoic acid

• MDL： MFCD28733904
• Inchi： 1S/C7H3BrClFO2/c8-5-4(10)2-1-3(6(5)9)7(11)12/h1-2H,(H,11,12)
• InChI Key： KEQPGARNPKBMMZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)O)=C1Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3